N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: N-[(E)-(2,4-diethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C24H22N2O4/c1-3-28-18-11-9-17(22(13-18)29-4-2)15-25-26-24(27)23-14-20-19-8-6-5-7-16(19)10-12-21(20)30-23/h5-15H,3-4H2,1-2H3,(H,26,27)/b25-15+
• InChI Key: VDMPBJYSXQFYQZ-MFKUBSTISA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC
• SMILES: CCOC1=CC(=C(C=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC

Description

N-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, also known as DBNF, is a synthetic compound that has gained significant attention from researchers due to its potential applications in various areas of scientific research. DBNF is a derivative of naphtho[2,1-b]furan-2-carbohydrazide, which is a class of organic compounds that have been studied for their biological activities.

Mechanism of Action

The mechanism of action of N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is not well understood. However, studies have suggested that N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide may act by inhibiting the activity of certain enzymes and proteins involved in inflammation, bacterial and fungal growth, and cancer cell proliferation.
Biochemical and Physiological Effects:
N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to exhibit significant biochemical and physiological effects in various in vitro and in vivo models. Studies have suggested that N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide may reduce inflammation, inhibit bacterial and fungal growth, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar activities. However, one limitation of N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. One area of interest is the development of more efficient synthesis methods for N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. Another area of interest is the study of the structure-activity relationship of N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide and its derivatives. Additionally, further studies are needed to elucidate the exact mechanism of action of N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide and to explore its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2,4-diethoxybenzaldehyde and naphtho[2,1-b]furan-2-carbohydrazide in the presence of a suitable catalyst. The reaction yields N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide as a yellow crystalline solid with a high yield.

Scientific Research Applications

N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, biochemistry, and pharmacology. N'-(2,4-diethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been shown to exhibit significant anti-inflammatory, antibacterial, and antifungal activities. It has also been studied for its potential anticancer properties.